7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-8-(2-hydroxyethylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H27N5O5/c1-4-13-6-5-7-15(10-13)30-12-14(27)11-25-16-17(22-19(25)21-8-9-26)23(2)20(29)24(3)18(16)28/h5-7,10,14,26-27H,4,8-9,11-12H2,1-3H3,(H,21,22)
• InChI Key: BDMFAKMRCAVRQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCO)N(C(=O)N(C3=O)C)C)O
• Molecular Formula: C20H27N5O5
• Molecular Weight: 417.5 g/mol

Description

7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H27N5O5 and its molecular weight is 417.466. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Chemical Properties

Research on related purine derivatives highlights their structural characteristics and potential interactions. For instance, the crystal structure of similar compounds reveals a planar purine fused-ring skeleton and specific conformational features influenced by intermolecular hydrogen bonds and intramolecular interactions (Karczmarzyk, Pawłowski, & Karolak-Wojciechowska, 1995). These structural details are essential for understanding the chemical behavior and potential binding mechanisms of these molecules.

Potential Therapeutic Effects

The synthesis and biological activity evaluation of polymethylene purine derivatives shed light on their potential therapeutic applications. For example, derivatives have been studied for their antiviral and antihypertensive activities, suggesting a broad spectrum of potential pharmacological benefits (Nilov et al., 1995). Similarly, modifications of the purine structure have been investigated for cardiovascular activity, highlighting the compound's relevance in medical research (Chłoń-Rzepa et al., 2004).

Computational and Experimental Studies

Computational and experimental studies on related compounds, such as N-aminomethyl derivatives of certain anticonvulsants, reveal insights into antioxidant activity and potential therapeutic applications. These studies emphasize the importance of structural modifications for enhancing biological activity and therapeutic potential (Hakobyan et al., 2020).